2-((6-acetamidopyridazin-3-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C16H18N4O4S/c1-10(21)17-14-6-7-16(20-19-14)25-9-15(22)18-12-8-11(23-2)4-5-13(12)24-3/h4-8H,9H2,1-3H3,(H,18,22)(H,17,19,21)
• InChI Key: AIBQPSXGHDYZHD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(C=C1)SCC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C16H18N4O4S
• Molecular Weight: 362.4 g/mol
• CAS No.: 1021091-39-3

Description

2-((6-acetamidopyridazin-3-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C16H18N4O4S and its molecular weight is 362.4. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Research on compounds with similar structural features has shown significant promise in antimicrobial and antifungal arenas. For instance, studies on benzyl and sulfonyl derivatives of related acetamides have demonstrated their potential as antibacterial, antifungal, and anthelmintic agents. These compounds exhibited significant biological activities, indicating their potential for development into new antimicrobial agents (Khan et al., 2019). Similarly, novel derivatives synthesized from related starting materials have shown good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Drug Discovery and Molecular Docking

In the realm of drug discovery, derivatives of related structural frameworks have been evaluated for their antitumor activities, showing potent antiproliferative activity against various cancer cell lines. This is indicative of the potential utility of such compounds in developing novel anticancer drugs (Wu et al., 2017). Additionally, molecular docking studies have provided insights into the binding affinities and mechanism of action of these compounds, further highlighting their potential in drug design and therapeutic applications.

Material Science and Novel Applications

Beyond biomedical applications, derivatives of similar compounds have found use in material science, such as in the development of new fingerprint detection technologies. One study demonstrated the utility of a compound for detecting fingerprints on various surfaces, showcasing its potential in forensic science (Khan et al., 2019).